Cas no 15221-80-4 (Benzeneethanamine, b-methoxy-N-methyl-3-(trifluoromethyl)-,hydrochloride (1:1))

• Product Name: Benzeneethanamine, b-methoxy-N-methyl-3-(trifluoromethyl)-,hydrochloride (1:1)
• CAS No: 15221-80-4
• MF: C₁₁H₁₅ClF₃NO
• MW: 269.691112756729
• CID: 190691
• PubChem ID: 27138
• Update Time: 2025-04-19

Benzeneethanamine, b-methoxy-N-methyl-3-(trifluoromethyl)-,hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• Benzeneethanamine, b-methoxy-N-methyl-3-(trifluoromethyl)-,hydrochloride (1:1)
• 2-methoxy-N-methyl-2-[3-(trifluoromethyl)phenyl]ethanamine,hydrochloride
• 15221-80-4
• Phenethylamine, beta-methoxy-N-methyl-m-trifluoromethyl-, hydrochloride
• DTXSID70934444
• BETA-METHOXY-N-METHYL-M-TRIFLUOROMETHYLPHENETHYLAMINE HYDROCHLORIDE
• 2-Methoxy-N-methyl-2-[3-(trifluoromethyl)phenyl]ethan-1-amine--hydrogen chloride (1/1)

• Inchi： 1S/C11H14F3NO.ClH/c1-15-7-10(16-2)8-4-3-5-9(6-8)11(12,13)14;/h3-6,10,15H,7H2,1-2H3;1H
• InChI Key： JDMPNSQMCIIWLB-UHFFFAOYSA-N
• SMILES： Cl.FC(C1=CC=CC(=C1)C(CNC)OC)(F)F

Computed Properties

• Exact Mass: 269.07955
• Monoisotopic Mass: 269.0794263g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 208
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.3Ų

Experimental Properties

• PSA: 21.26